Cas no 1073182-87-2 (3-amino-4,6-dichloro-pyridine-2-carboxylic acid)

• Product Name: 3-amino-4,6-dichloro-pyridine-2-carboxylic acid
• CAS No: 1073182-87-2
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.014159202576
• MDL: MFCD24499074
• CID: 1093271
• PubChem ID: 59355544
• Update Time: 2025-05-25

3-amino-4,6-dichloro-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4,6-dichloropicolinic acid
• 3-amino-4,6-dichloropyridine-2-carboxylic acid
• OVJPREKPWUUJQJ-UHFFFAOYSA-N
• FCH1809702
• AK148002
• AX8265454
• 3-amino-4,6-dichloro-pyridine-2-carboxylic acid
• ZB0350
• YSB18287
• DB-136307
• CS-0100911
• SCHEMBL536122
• SB77506
• AKOS022187950
• SY121172
• O10935
• DS-8822
• 3-Amino-4,6-dichloropicolinicacid
• 1073182-87-2
• MFCD24499074

• MDL： MFCD24499074
• Inchi： 1S/C6H4Cl2N2O2/c7-2-1-3(8)10-5(4(2)9)6(11)12/h1H,9H2,(H,11,12)
• InChI Key： OVJPREKPWUUJQJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C(=O)O)C=1N)Cl

Computed Properties

• Exact Mass: 205.9649828g/mol
• Monoisotopic Mass: 205.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2
• XLogP3: 2.2

Experimental Properties

• Boiling Point: 472.1°C at 760 mmHg

3-amino-4,6-dichloro-pyridine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 3-amino-4,6-dichloro-pyridine-2-carboxylic acid

3-Amino-4,6-Dichloro-Pyridine-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1073182-87-2, commonly referred to as 3-amino-4,6-dichloro-pyridine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The pyridine ring serves as the core structure, with substituents at positions 2, 3, 4, and 6. Specifically, the molecule features an amino group (-NH₂) at position 3 and two chlorine atoms at positions 4 and 6. The carboxylic acid group (-COOH) is located at position 2, contributing to the compound's acidity and potential for forming salts or esters.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the design of bioactive molecules with specific pharmacological properties. The presence of multiple functional groups in 3-amino-4,6-dichloro-pyridine-2-carboxylic acid makes it a versatile scaffold for further chemical modifications. For instance, the amino group can act as a nucleophile in various coupling reactions, while the chlorine atoms can serve as leaving groups or participate in substitution reactions. This versatility has led to its exploration in the synthesis of heterocyclic compounds with enhanced biological activities.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. Researchers have investigated its role in the development of antitumor agents, where the pyridine ring and its substituents play a critical role in modulating cellular processes. For example, studies have shown that certain derivatives of this compound exhibit selective cytotoxicity against cancer cells by targeting specific signaling pathways or inhibiting key enzymes involved in cell proliferation.

In addition to its medicinal applications, 3-amino-4,6-dichloro-pyridine-2-carboxylic acid has also been explored for its potential use in agrochemicals. The compound's ability to inhibit plant pathogens has been a focus of recent research, with findings suggesting that it could serve as a lead compound for developing novel fungicides or bactericides. Its unique chemical structure allows for interactions with microbial targets, making it a valuable candidate for agricultural applications.

The synthesis of this compound involves a series of well-established organic reactions. Typically, it is derived from a pyridine precursor through chlorination and subsequent amino and carboxylation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound while reducing waste generation.

From an analytical standpoint, the characterization of 3-amino-4,6-dichloro-pyridine-2-carboxylic acid relies on advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These methods provide detailed insights into the molecular structure and functional group distribution. Furthermore, mass spectrometry has been employed to confirm the molecular weight and elemental composition of this compound.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications. Collaborative efforts between chemists and biologists are exploring its potential as a building block for complex molecules with tailored functionalities. For example, efforts are underway to incorporate this compound into peptide-based drugs or as part of larger supramolecular assemblies.

In conclusion, 3-amino-4,6-dichloro-pyridine-2-carboxylic acid (CAS No. 1073182-87-2) stands out as a multifaceted molecule with significant potential across various scientific domains. Its unique chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and agriculture alike.